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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxy-2-methylbenzoic Acid
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 4-Hydroxy-2-methylbenzoic acid.

Adherence to these procedures is critical to ensure personal safety and proper chemical

management.

Chemical Identifier:

CAS Number: 578-39-2

Molecular Formula: HOC₆H₃(CH₃)CO₂H

Molecular Weight: 152.15 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
4-Hydroxy-2-methylbenzoic acid is classified as hazardous. It is harmful if swallowed, causes

skin irritation, and can result in serious eye damage.[1][2] It may also cause respiratory

irritation.[2][3][4] Therefore, stringent adherence to PPE protocols is mandatory.
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Summary of Required Personal Protective Equipment

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][3]

Protects against dust particles

and chemical splashes that

can cause serious eye

damage.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[1][3]

Prevents skin contact which

can cause irritation.[2][3]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required

when dust may be generated.

[1][5]

Minimizes inhalation of dust

particles that can lead to

respiratory tract irritation.[3][4]

[6]

Body Protection
A lab coat or chemical-

resistant coveralls.[3][5]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Footwear

Closed-toe shoes, preferably

chemical-resistant safety boots

in areas with high exposure

risk.[7][8]

Protects feet from spills and

falling objects.

Occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) for 4-Hydroxy-2-methylbenzoic
acid have not been established.[2][3]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

The following step-by-step plan outlines the necessary procedures.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, such as a chemical fume hood, to minimize dust and

vapor inhalation.[3][4][9]
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Verify that an eyewash station and safety shower are readily accessible and in good working

order.[2][10]

Assemble all necessary PPE and ensure it is in good condition before handling the chemical.

Keep the container of 4-Hydroxy-2-methylbenzoic acid tightly closed when not in use.[3][4]

2. Handling Procedure:

Don all required PPE as specified in the table above.

Avoid generating dust when handling the solid material.[3][11]

Use appropriate tools (e.g., spatula, scoop) for transferring the chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

Do not eat, drink, or smoke in the handling area.[2]

3. In Case of a Spill:

For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[11][12]

Avoid dry sweeping that can generate dust.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3][10]

Keep the container tightly sealed to prevent contamination.[4][13]

5. Disposal Plan:

All waste materials, including contaminated PPE and empty containers, must be disposed of

as hazardous waste.
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Dispose of the chemical and its container at an approved waste disposal facility.[1][3][4]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Workflow for Safe Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 4-Hydroxy-2-methylbenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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